Cas no 4950-92-9 (Benzenemethanamine,4-(heptyloxy)-)
4950-92-9 structure
Product Name:Benzenemethanamine,4-(heptyloxy)-
CAS No:4950-92-9
MF:C14H23NO
MW:221.338524103165
CID:326343
PubChem ID:15115534
Update Time:2023-10-31
Benzenemethanamine,4-(heptyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine,4-(heptyloxy)-
- (4-heptoxyphenyl)methanamine
- 4-HEPTYLOXY-BENZYLAMINE
- 4-(heptyloxy)benzylamine
- SCHEMBL5991663
- FOARPAGPCDSKQF-UHFFFAOYSA-N
- 1-[4-(Heptyloxy)phenyl]methanamine
- p-heptyloxybenzylamine
- 4950-92-9
- DTXSID70568465
-
- MDL: MFCD07786656
- Inchi: 1S/C14H23NO/c1-2-3-4-5-6-11-16-14-9-7-13(12-15)8-10-14/h7-10H,2-6,11-12,15H2,1H3
- InChI Key: FOARPAGPCDSKQF-UHFFFAOYSA-N
- SMILES: O(C1C=CC(CN)=CC=1)CCCCCCC
Computed Properties
- Exact Mass: 221.177964357g/mol
- Monoisotopic Mass: 221.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 35.2Ų
Benzenemethanamine,4-(heptyloxy)- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
4950-92-9 (Benzenemethanamine,4-(heptyloxy)-) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
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